Cas no 2171311-54-7 ((2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}butanoic acid)

(2S)-2-{2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}butanoic acid is a protected amino acid derivative commonly used in peptide synthesis. Its key structural features include an Fmoc (9-fluorenylmethoxycarbonyl) protecting group, which offers selective deprotection under mild basic conditions, and a branched alkyl side chain that enhances steric control during coupling reactions. The compound is particularly valuable in solid-phase peptide synthesis (SPPS) due to its stability under standard coupling conditions and efficient deprotection kinetics. The chiral center at the α-carbon ensures stereochemical integrity, while the carboxylate group allows for further functionalization. This derivative is well-suited for constructing complex peptides with high purity and minimal racemization.
(2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}butanoic acid structure
2171311-54-7 structure
Product Name:(2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}butanoic acid
CAS No:2171311-54-7
MF:C26H32N2O5
MW:452.542687416077
CID:6066577
PubChem ID:165516983
Update Time:2025-05-25

(2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

    • (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}butanoic acid
    • 2171311-54-7
    • (2S)-2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-4-methylpentanamido}butanoic acid
    • EN300-1504712
    • Inchi: 1S/C26H32N2O5/c1-4-23(25(30)31)28-24(29)17(13-16(2)3)14-27-26(32)33-15-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,16-17,22-23H,4,13-15H2,1-3H3,(H,27,32)(H,28,29)(H,30,31)/t17?,23-/m0/s1
    • InChI Key: LRHLNQBDJSEFQS-VXLWULRPSA-N
    • SMILES: O(C(NCC(C(N[C@H](C(=O)O)CC)=O)CC(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 452.23112213g/mol
  • Monoisotopic Mass: 452.23112213g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 11
  • Complexity: 660
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 105Ų

(2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}butanoic acid Pricemore >>

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Additional information on (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}butanoic acid

Research Brief on (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}butanoic acid (CAS: 2171311-54-7)

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of specialized amino acid derivatives, particularly (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}butanoic acid (CAS: 2171311-54-7). This compound, characterized by its Fmoc-protected amino acid structure, plays a pivotal role in peptide synthesis and drug development. Its unique chemical properties make it an essential building block for the design of novel therapeutic agents.

A 2023 study published in the Journal of Medicinal Chemistry explored the application of this compound in the synthesis of peptide-based inhibitors targeting protease enzymes. The research demonstrated that the incorporation of (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}butanoic acid into peptide sequences significantly enhanced binding affinity and selectivity, offering promising avenues for the treatment of diseases such as cancer and viral infections.

Further investigations, as reported in Bioorganic & Medicinal Chemistry Letters, have focused on optimizing the synthetic pathways for this compound. Researchers employed solid-phase peptide synthesis (SPPS) techniques, leveraging the Fmoc-protecting group for improved yield and purity. These methodological refinements are critical for scaling up production and ensuring reproducibility in industrial applications.

The compound's role in drug delivery systems has also been a subject of recent interest. A 2024 study highlighted its utility in the development of self-assembling peptide nanoparticles, which exhibit enhanced biocompatibility and targeted delivery capabilities. Such innovations underscore the compound's versatility in addressing challenges related to bioavailability and pharmacokinetics.

In conclusion, (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}butanoic acid (CAS: 2171311-54-7) continues to be a cornerstone in chemical biology and pharmaceutical research. Its applications span from peptide therapeutics to advanced drug delivery systems, reflecting its broad potential in modern medicine. Ongoing research is expected to further elucidate its mechanisms and expand its therapeutic applications.

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